Cas no 1804178-24-2 (1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one
• CAS No: 1804178-24-2
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 5007402
• Update Time: 2025-05-20

1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO/c1-6-5-8(12)3-4-9(6)10(11)7(2)13/h3-5,10H,1-2H3
• InChI Key： FGNKPNQOVBINDI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one (CAS No. 1804178-24-2)

1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one (CAS No. 1804178-24-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a bromine atom, an iodo-substituted phenyl group, and a ketone functional group. These features make it an intriguing candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one is C₁₀H₉BrIO, and its molecular weight is approximately 339.08 g/mol. The compound's physical properties, such as its melting point and solubility, are crucial for its handling and application in laboratory settings. Recent studies have shown that 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one exhibits excellent stability under a wide range of conditions, making it suitable for use in both synthetic and analytical processes.

In the realm of medicinal chemistry, 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one has been explored for its potential as a building block in the synthesis of bioactive molecules. Its bromine and iodine substituents provide multiple points of functionalization, allowing chemists to introduce various substituents to tailor the compound's biological activity. For instance, recent research has demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. These findings have sparked interest in further investigating the therapeutic potential of 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one.

The synthetic route to 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one involves a multi-step process that typically begins with the bromination of a suitable starting material followed by the introduction of the iodo-substituted phenyl group and the formation of the ketone functionality. The efficiency and selectivity of these reactions are critical for obtaining high yields and purity levels. Advanced techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize these processes, leading to more sustainable and cost-effective methods.

In addition to its applications in drug discovery, 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one has found utility in materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. Researchers have reported that compounds with similar structures exhibit enhanced charge transport capabilities, which can be leveraged to improve the performance of electronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. These findings support its safe use in various industrial applications while minimizing ecological risks.

In conclusion, 1-Bromo-1-(4-iodo-2-methylphenyl)propan-2-one (CAS No. 1804178-24-2) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, the importance of this compound in both academic and industrial settings is likely to grow.